Cas no 116493-72-2 ((4-Nitrophenyl)methyl (4R,5S,6S)-3-[[2-(acetylamino)ethyl]thio]-6-[(1R)-1-hydroxyethyl]-4-methyl-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylate)

• Product Name: (4-Nitrophenyl)methyl (4R,5S,6S)-3-[[2-(acetylamino)ethyl]thio]-6-[(1R)-1-hydroxyethyl]-4-methyl-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylate
• CAS No: 116493-72-2
• MF: C₂₁H₂₅N₃O₇S
• MW: 463.504104375839
• CID: 5667372
• Update Time: 2024-02-03

(4-Nitrophenyl)methyl (4R,5S,6S)-3-[[2-(acetylamino)ethyl]thio]-6-[(1R)-1-hydroxyethyl]-4-methyl-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• (4-Nitrophenyl)methyl (4R,5S,6S)-3-[[2-(acetylamino)ethyl]thio]-6-[(1R)-1-hydroxyethyl]-4-methyl-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylate

• Inchi： 1S/C21H25N3O7S/c1-11-17-16(12(2)25)20(27)23(17)18(19(11)32-9-8-22-13(3)26)21(28)31-10-14-4-6-15(7-5-14)24(29)30/h4-7,11-12,16-17,25H,8-10H2,1-3H3,(H,22,26)/t11-,12-,16-,17-/m1/s1
• InChI Key： QCUXFOWIEVZKSA-YLGOIMDESA-N
• SMILES： N12[C@@]([H])([C@@H]([C@H](O)C)C1=O)[C@@H](C)C(SCCNC(C)=O)=C2C(OCC1=CC=C([N+]([O-])=O)C=C1)=O

Experimental Properties

• Density: 1.42±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 734.8±60.0 °C(Predicted)
• pka: 14.36±0.20(Predicted)